Cas no 861206-23-7 (1H-Cyclopenta[b]quinoline, 5,7-dibromo-2,3-dihydro-)

• Product Name: 1H-Cyclopenta[b]quinoline, 5,7-dibromo-2,3-dihydro-
• CAS No: 861206-23-7
• MF: C₁₂H₉Br₂N
• MW: 327.014561414719
• CID: 1843594
• PubChem ID: 3705005
• Update Time: 2025-04-21

1H-Cyclopenta[b]quinoline, 5,7-dibromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopenta[b]quinoline, 5,7-dibromo-2,3-dihydro-
• SMR000550258
• MLS001166000
• AKOS005084128
• 5,7-dibromo-2,3-dihydro-1H-cyclopenta[b]quinoline
• 1W-0872
• 861206-23-7
• CHEMBL1404252
• HMS2866L22
• 5,7-bis(bromanyl)-2,3-dihydro-1H-cyclopenta[b]quinoline
• 5,7-dibromo-1H,2H,3H-cyclopenta[b]quinoline
• cid_3705005
• DTXSID701320157
• BDBM114419

• Inchi： 1S/C12H9Br2N/c13-9-5-8-4-7-2-1-3-11(7)15-12(8)10(14)6-9/h4-6H,1-3H2
• InChI Key： DAHMUJBHSOWVNQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C1C(=C2)CCC1)Br

Computed Properties

• Exact Mass: 326.90813g/mol
• Monoisotopic Mass: 324.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų